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Compound of Interest

Compound Name: rac-Olodanrigan

Cat. No.: B15570443 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like rac-Olodanrigan are paramount to ensuring

laboratory safety and environmental protection. Due to the limited publicly available safety data

for rac-Olodanrigan, a cautious approach, treating it as a potentially hazardous substance, is

recommended. This guidance provides a comprehensive, step-by-step approach to its

disposal.

Compound Information Summary
While a specific Safety Data Sheet (SDS) for rac-Olodanrigan is not readily available in the

public domain, information regarding the S-enantiomer, Olodanrigan (EMA401), indicates

potential for preclinical liver toxicity. This suggests that rac-Olodanrigan should be handled as

a compound with potential health hazards. The following table summarizes key information

relevant to its handling and disposal.
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Characteristic Information Citation

Compound Name rac-Olodanrigan

Synonyms rac-EMA401, rac-PD-126055

Chemical Class
Angiotensin II Type 2 Receptor

(AT2R) Antagonist
[1]

Potential Hazards

Preclinical data for the S-

enantiomer (Olodanrigan)

indicated potential liver toxicity.

As a precaution, rac-

Olodanrigan should be

handled as a potentially

hazardous substance.

[2]

Physical Form Typically a solid powder.

Solubility
Soluble in DMSO and Ethanol.

Insoluble in water.
[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of rac-Olodanrigan is to treat it as hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash.

Personal Protective Equipment (PPE): Before handling rac-Olodanrigan, always wear

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Waste Segregation and Collection:

Solid Waste: Collect all solid forms of rac-Olodanrigan, including unused compound,

contaminated consumables (e.g., weighing paper, pipette tips, vials), and spill cleanup

materials, in a dedicated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing rac-Olodanrigan should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste
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streams unless approved by your institution's Environmental Health and Safety (EHS)

department.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name ("rac-Olodanrigan"), and any known hazard information

(e.g., "Potentially Toxic").

Temporary Storage: Store the sealed hazardous waste container in a designated, secure,

and well-ventilated area, away from incompatible materials, until it is collected for disposal.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office or a licensed chemical waste disposal contractor. All investigational

medications should be destroyed in accordance with federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA) guidelines in the United

States.

Documentation: Maintain a detailed record of the waste generated, including the name of the

compound, quantity, and date of disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of rac-Olodanrigan.
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Start: Handling rac-Olodanrigan

Step 1: Safety First

Step 2: Identify Waste Type

Step 3: Waste Collection

Step 4 & 5: Storage and Disposal

End: Final Actions

rac-Olodanrigan to be Disposed

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid or Liquid Waste?

Collect in Labeled
Solid Hazardous Waste Container

Solid

Collect in Labeled
Liquid Hazardous Waste Container

Liquid

Store in Designated Secure Area

Arrange for Disposal via
EHS or Licensed Contractor

Document Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of rac-Olodanrigan.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must

consult their institution's specific safety and waste disposal protocols and the most recent

Safety Data Sheet (SDS) for any chemical before handling and disposal. Always prioritize

safety and adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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